Cas no 17490-04-9 ( )

• Product name: &nbsp
• CAS No: 17490-04-9
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• CID: 906226
• PubChem ID: 304629

  Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-3,3-dimethyl-2H-inden-1-one
• 2-Benzyl-3,3-dimethyl-1-indanon
• 2-benzyl-3,3-dimethyl-2,3-dihydro-1H-inden-1-one
• 2-Benzyl-3,3-dimethyl-indanon-(1)
• AC1L75EK
• AC1Q2CDZ
• NSC200700
• DTXSID30307973
• NSC-200700
• DS-003923
• 17490-04-9
•  

• Inchi： InChI=1S/C18H18O/c1-18(2)15-11-7-6-10-14(15)17(19)16(18)12-13-8-4-3-5-9-13/h3-11,16H,12H2,1-2H3
• InChI Key： ZHYLUBVFOAXIOB-UHFFFAOYSA-N
• SMILES： CC1(C(C(=O)C2=CC=CC=C21)CC3=CC=CC=C3)C

Computed Properties

• Exact Mass: 250.13584
• Monoisotopic Mass: 250.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 378°C at 760 mmHg
• Flash Point: 163.3°C
• Refractive Index: 1.579
• PSA: 17.07
• LogP: 4.01940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones